Cas no 332012-40-5 (Telatinib)

• Product Name: Telatinib
• CAS No: 332012-40-5
• MF: C₂₀H₁₆ClN₅O₃
• MW: 409.825742721558
• MDL: MFCD18251453
• CID: 304034
• PubChem ID: 9808844
• Update Time: 2025-04-19

Telatinib Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,4-[[[4-[(4-chlorophenyl)amino]furo[2,3-d]pyridazin-7-yl]oxy]methyl]-N-methyl-
• Telatinib
• 2-Pyridinecarboxamide,4-[[[4-[(4-chlorophenyl)amino]furo[2,3-d]pyridazin-7-yl]oxy]methyl]-N-me...
• 4-[[4-(4-Chloroanilino)furo[2,3-d]pyridazin-7-yl]oxymethyl]-N-methyl-pyridine-2-carboxamide
• 4-[[4-(4-chloroanilino)furo[2,3-d]pyridazin-7-yl]oxymethyl]-N-methylpyridine-2-carboxamide
• Bay 57-9352
• Telatinib (BAY 57-9352)
• 4-((4-(4-chlorophenylamino)furo[2,3-d]pyridazin-7-yloxy)methyl)-N-methylpicolinamide
• 4-(4-(4-chloro-phenylamino)-furo[2,3-d]pyridazin-7-yloxymethyl)-pyridine-2-carboxylic acid methylamide
• 4-(4-chlorophenylamino)-7-(2-methylaminocarbonyl-4-pyridylmethoxy)furo-[2,3-d]pyridazine
• 4-[({4-[(4-chlorophenyl)amino]furo[2,3-d]pyridazin-7-yl}oxy)methyl]-N-methyl-2-pyridinecarboxamide
• Telatinib,BAY 57-9352,BAY 57-9352
• 4-[[[4-[(4-Chlorophenyl)amino]furo[2,3-d]pyridazin-7-yl]oxy]methyl]-N-methyl-2-pyridinecarboxamide
• CS-3722
• NCGC00249392-01
• NCGC00249392-05
• 2-Pyridinecarboxamide, 4-(((4-((4-chlorophenyl)amino)furo(2,3-d)pyridazin-7-yl)oxy)methyl)-N-methyl-
• BCPP000050
• SMR004702754
• NSC-800944
• CCG-264951
• BAY579352
• BAY-57-9352
• HY-10527
• NSC800944
• NSC-776017
• AKOS015909525
• MS-27057
• DB15393
• Telatinib [INN]
• EX-A007
• PB30302
• EX-8672
• TELATINIB [WHO-DD]
• CHEMBL2079588
• DTXSID70954809
• BAY-579352
• GTPL10476
• 18P7197Q7J
• example 14 [WO2001023375A2]
• 332012-40-5
• AC-25239
• 4-(((4-((4-CHLOROPHENYL)AMINO)FURO(2,3-D)PYRIDAZIN-7-YL)OXY)METHYL)-N-METHYLPYRIDINE-2-CARBOXAMIDE
• MFCD18251453
• BAY57-9352
• 4-(((4-((4-chlorophenyl)amino)furo[2,3-d]pyridazin-7-yl)oxy)methyl)-N-methylpicolinamide
• SW220176-1
• BDBM50399538
• UNII-18P7197Q7J
• Bay 57-9352 (Telatinib)
• s2231
• 4-({[4-(4-Chloroanilino)furo[2,3-d]pyridazin-7-yl]oxy}methyl)-N-methylpyridine-2-carboxamide
• HMS3655F14
• A25614
• J-524317
• MLS006010950
• Q27252023
• FT-0674832
• NSC776017
• SB13250
• BCP02409
• SCHEMBL1250560
• SDCCGSBI-0654411.P001
• CHEBI:231351
• example 14 (WO2001023375A2)
• BRD-K84564571-001-02-4
• 4-((4-(4-chloroanilino)furo(2,3-d)pyridazin-7-yl)oxymethyl)-N-methylpyridine-2-carboxamide
• Telatinib?
• 4-(((4-((4-chlorphenyl)amino)furo(2,3-d)pyridazin-7-yl)oxy)methyl)-N-methylpyridine-2-carboxamide
• 4-[({4-[(4-chlorophenyl)amino]furo[2,3-d]pyridazin-7-yl}oxy)methyl]-N-methylpyridine-2-carboxamide
• Telatinib(BAY 57-9352)
• telatinibum

• MDL： MFCD18251453
• Inchi： 1S/C20H16ClN5O3/c1-22-19(27)16-10-12(6-8-23-16)11-29-20-17-15(7-9-28-17)18(25-26-20)24-14-4-2-13(21)3-5-14/h2-10H,11H2,1H3,(H,22,27)(H,24,25)
• InChI Key： QFCXANHHBCGMAS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C2C=COC=2C(=NN=1)OCC1C=CN=C(C(NC)=O)C=1

Computed Properties

• Exact Mass: 409.09400
• Monoisotopic Mass: 409.0941671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.417
• Boiling Point: 713.595 °C at 760 mmHg
• Flash Point: 385.368 °C
• PSA: 102.17000
• LogP: 4.41730

Telatinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class